2-[4-(Benzyloxy)phenyl]-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decane

• Molecular Formula: C23H28N2O
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 5,7-dimethyl-2-(4-phenylmethoxyphenyl)-1,3-diazatricyclo[3.3.1.13,7]decane
• InChI: InChI=1S/C23H28N2O/c1-22-13-23(2)16-24(14-22)21(25(15-22)17-23)19-8-10-20(11-9-19)26-12-18-6-4-3-5-7-18/h3-11,21H,12-17H2,1-2H3
• InChI Key: YRAWKOXBZUEKEN-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3(CN(C1)C(N(C2)C3)C4=CC=C(C=C4)OCC5=CC=CC=C5)C

Description

2-[4-(Benzyloxy)phenyl]-5,7-dimethyl-1,3-diazatricyclo[3311~3,7~]decane is a complex organic compound with a unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(Benzyloxy)phenyl]-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decane typically involves multiple steps, starting from readily available precursors. One common route involves the formation of the benzyloxyphenyl moiety, followed by the construction of the tricyclic diazatricyclo structure through cyclization reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for optimizing the yield and purity of the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. The process may include continuous flow reactions, automated synthesis, and purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-[4-(Benzyloxy)phenyl]-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decane undergoes various chemical reactions, including:

Oxidation: This reaction can introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can modify the aromatic ring or the diazatricyclo structure.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring or the tricyclic core.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carbonylated derivatives, while substitution reactions can introduce various functional groups onto the aromatic ring or the tricyclic core.

Scientific Research Applications

2-[4-(Benzyloxy)phenyl]-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decane has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic effects.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It may be used in the development of new materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of 2-[4-(Benzyloxy)phenyl]-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decane involves its interaction with specific molecular targets. These interactions can modulate biological pathways, leading to therapeutic effects. The compound may bind to enzymes, receptors, or other proteins, altering their activity and influencing cellular processes.

Comparison with Similar Compounds

Similar Compounds

• 2-[4-(Benzyloxy)phenyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-ol
• 4-Benzyloxyphenyl acetic acid

Uniqueness

Compared to similar compounds, 2-[4-(Benzyloxy)phenyl]-5,7-dimethyl-1,3-diazatricyclo[3311~3,7~]decane stands out due to its unique tricyclic structure, which imparts distinct chemical and biological properties